Cas no 1578245-95-0 (8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine)
![8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/1578500/1578245-95-0x500.png)
1578245-95-0 structure
Product Name:8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine
CAS No:1578245-95-0
MF:C8H6ClN3S
MW:211.671338558197
MDL:MFCD29058726
CID:4606926
PubChem ID:89996025
Update Time:2024-11-04
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine
- 8-CHLORO-2-(METHYLTHIO)PYRIDO[3,4-D]PYRIMIDINE(WX130423)
- 8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine, 8-chloro-2-(methylthio)-
- SCHEMBL15507772
- CS-0049952
- AS-68535
- MFCD29058726
- SY233868
- AKOS027329242
- 1578245-95-0
- 8-chloro-2-methylsulfanylpyrido[3,4-d]pyrimidine
- QMICGHGYKZQSQO-UHFFFAOYSA-N
- SB18021
- DB-156760
-
- MDL： MFCD29058726
- Inchi： 1S/C8H6ClN3S/c1-13-8-11-4-5-2-3-10-7(9)6(5)12-8/h2-4H,1H3
- InChI Key： QMICGHGYKZQSQO-UHFFFAOYSA-N
- SMILES： C1(SC)=NC=C2C=CN=C(Cl)C2=N1
Computed Properties
- Exact Mass: 210.9970961g/mol
- Monoisotopic Mass: 210.9970961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 64Ų
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM329473-100mg |
8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 95% | 100mg |
$190 | 2022-09-02 | |
| Chemenu | CM329473-250mg |
8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM329473-1g |
8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A029198164-1g |
8-Chloro-2-(methylthio)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 95% | 1g |
$812.00 | 2022-04-02 | |
| eNovation Chemicals LLC | Y1190796-1g |
8-Chloro-2-(methylthio)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 95% | 1g |
$1085 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7531-100MG |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 97% | 100MG |
￥ 1,221.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7531-250MG |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 97% | 250MG |
￥ 1,947.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7531-500MG |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 97% | 500MG |
￥ 3,247.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7531-1G |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 97% | 1g |
￥ 4,864.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7531-5G |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine |
1578245-95-0 | 97% | 5g |
￥ 14,592.00 | 2023-04-06 |
8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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